Cas no 497867-90-0 (4-(pyrimidin-2-yl)butan-2-one)

• Product Name: 4-(pyrimidin-2-yl)butan-2-one
• CAS No: 497867-90-0
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 1018688
• PubChem ID: 12035532
• Update Time: 2025-04-20

4-(pyrimidin-2-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-(2-pyrimidinyl)- (9CI)
• 4-(pyrimidin-2-yl)butan-2-one
• EN300-1841216
• 2-Butanone, 4-(2-pyrimidinyl)-
• AKOS017413462
• DB-269880
• 497867-90-0

• Inchi： 1S/C8H10N2O/c1-7(11)3-4-8-9-5-2-6-10-8/h2,5-6H,3-4H2,1H3
• InChI Key： BRSDHKGPVXWFLJ-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1N=CC=CN=1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 42.8Ų